Cas no 57767-07-4 (Benzenecarboximidamide, N-methyl-N-phenyl-)

Benzenecarboximidamide, N-methyl-N-phenyl- structure
57767-07-4 structure
Product Name:Benzenecarboximidamide, N-methyl-N-phenyl-
CAS No:57767-07-4
MF:C14H14N2
MW:210.274363040924
CID:344278
PubChem ID:361538
Update Time:2025-04-19

Benzenecarboximidamide, N-methyl-N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenecarboximidamide, N-methyl-N-phenyl-
    • N-methyl-N-phenylbenzenecarboximidamide
    • SCHEMBL18333543
    • DTXSID20326971
    • 57767-07-4
    • N-methyl-N-phenyl-benzamidine
    • CHEMBL1980056
    • AKOS012480610
    • NCI60_007484
    • NSC624719
    • NSC-624719
    • Inchi: 1S/C14H14N2/c1-16(13-10-6-3-7-11-13)14(15)12-8-4-2-5-9-12/h2-11,15H,1H3
    • InChI Key: BKJFKLRVGOPJDG-UHFFFAOYSA-N
    • SMILES: N(C)(C(C1C=CC=CC=1)=N)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 210.11582
  • Monoisotopic Mass: 210.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 27.1Ų

Experimental Properties

  • PSA: 27.09
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